kericembrenolide C
kericembrenolide C
Brand Name:
Vulcanchem
CAS No.:
104992-92-9
VCID:
VC0217407
InChI:
InChI=1S/C24H32O6/c1-14-8-7-9-15(2)12-21(29-19(6)26)23-17(4)24(27)30-22(23)13-16(3)11-20(10-14)28-18(5)25/h9-10,13,20-23H,4,7-8,11-12H2,1-3,5-6H3/b14-10-,15-9-,16-13-/t20-,21+,22+,23+/m0/s1
SMILES:
CC1=CC(CC(=CC2C(C(CC(=CCC1)C)OC(=O)C)C(=C)C(=O)O2)C)OC(=O)C
Molecular Formula:
C8H15NO3
Molecular Weight:
416.5 g/mol
kericembrenolide C
CAS No.: 104992-92-9
Main Products
VCID: VC0217407
Molecular Formula: C8H15NO3
Molecular Weight: 416.5 g/mol
| CAS No. | 104992-92-9 |
|---|---|
| Product Name | kericembrenolide C |
| Molecular Formula | C8H15NO3 |
| Molecular Weight | 416.5 g/mol |
| IUPAC Name | [(3aR,4R,6Z,10Z,12R,14Z,15aR)-4-acetyloxy-6,10,14-trimethyl-3-methylidene-2-oxo-3a,4,5,8,9,12,13,15a-octahydrocyclotetradeca[b]furan-12-yl] acetate |
| Standard InChI | InChI=1S/C24H32O6/c1-14-8-7-9-15(2)12-21(29-19(6)26)23-17(4)24(27)30-22(23)13-16(3)11-20(10-14)28-18(5)25/h9-10,13,20-23H,4,7-8,11-12H2,1-3,5-6H3/b14-10-,15-9-,16-13-/t20-,21+,22+,23+/m0/s1 |
| Standard InChIKey | GBKNBSOFIBRPBO-OQGHAVHMSA-N |
| Isomeric SMILES | C/C/1=C/[C@@H](C/C(=C\[C@@H]2[C@@H]([C@@H](C/C(=C\CC1)/C)OC(=O)C)C(=C)C(=O)O2)/C)OC(=O)C |
| SMILES | CC1=CC(CC(=CC2C(C(CC(=CCC1)C)OC(=O)C)C(=C)C(=O)O2)C)OC(=O)C |
| Canonical SMILES | CC1=CC(CC(=CC2C(C(CC(=CCC1)C)OC(=O)C)C(=C)C(=O)O2)C)OC(=O)C |
| Synonyms | kericembrenolide C |
| PubChem Compound | 6439015 |
| Last Modified | Nov 11 2021 |
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